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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948 Get Quote

This technical guide provides a comprehensive overview of the structure, formula, and

properties of the deuterated organic compound 1-Bromononane-d19. It is intended for

researchers, scientists, and professionals in the field of drug development and other areas of

chemical research where isotopically labeled compounds are utilized. This document

summarizes key quantitative data, outlines a plausible experimental protocol for its synthesis,

and includes visualizations to illustrate the synthetic pathway.

Core Concepts and Structure
1-Bromononane-d19 is the deuterated analog of 1-bromononane, where 19 hydrogen atoms

have been replaced by deuterium atoms. Its chemical formula is C₉D₁₉Br.[1][2] The molecular

weight of 1-Bromononane-d19 is approximately 226.27 g/mol .[1][2] This isotopic labeling

makes it a valuable tool in various research applications, particularly in mechanistic studies, as

a tracer, and in pharmacokinetic and metabolic profiling of drugs.[3][4]

The structure of 1-Bromononane-d19 consists of a nine-carbon aliphatic chain where all

hydrogen positions are occupied by deuterium, with a bromine atom attached to the terminal

carbon.

Synonyms:

Nonane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-d19, 9-bromo-

9-Bromononane-d19
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1-Nonyl-d19 bromide[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Bromononane-d19 and its non-

deuterated counterpart, 1-Bromononane. Data for the deuterated compound is limited, and

therefore, some physical properties are inferred from the non-deuterated analog.

Property 1-Bromononane-d19
1-Bromononane (for
comparison)

Molecular Formula C₉D₁₉Br[1][2] C₉H₁₉Br

Molecular Weight 226.27 g/mol [1][2] 207.15 g/mol

CAS Number 1219805-90-9[1] 693-58-3

Appearance Neat/Liquid[1] Clear, colorless liquid[5]

Isotopic Purity (atom % D) ≥ 98% N/A

Melting Point N/A -29 °C[5][6]

Boiling Point N/A 201 °C (lit.)

Density N/A 1.084 g/mL at 25 °C (lit.)

Refractive Index N/A n20/D 1.454 (lit.)

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-Bromononane-d19 is not

readily available in the public domain. However, a plausible and commonly employed synthetic

route involves a two-step process: the deuteration of a suitable precursor followed by

bromination. A general methodology is outlined below, based on established chemical

principles.

Step 1: Synthesis of Nonan-1-ol-d20 (Deuterated Precursor)

The synthesis of the deuterated alcohol precursor, Nonan-1-ol-d20, can be achieved through

the reduction of a nonanoic acid derivative (e.g., nonanoic acid or methyl nonanoate) using a
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powerful deuterating agent.

Materials:

Methyl nonanoate

Lithium aluminum deuteride (LiAlD₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Deuterium oxide (D₂O)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of methyl nonanoate in anhydrous diethyl ether is added dropwise to a stirred

suspension of lithium aluminum deuteride in the same solvent under an inert atmosphere

(e.g., argon or nitrogen) and cooled in an ice bath.

The reaction mixture is stirred at room temperature for several hours to ensure complete

reduction.

The reaction is quenched by the slow, sequential addition of D₂O to decompose the

excess LiAlD₄ and the resulting aluminum alkoxide complex.

The resulting precipitate is filtered off, and the organic layer is separated.

The organic phase is washed with brine, dried over anhydrous magnesium sulfate, filtered,

and the solvent is removed under reduced pressure to yield Nonan-1-ol-d20.

Step 2: Bromination of Nonan-1-ol-d20

The conversion of the deuterated alcohol to the corresponding alkyl bromide can be

accomplished using various brominating agents. A common and effective method is the Appel

reaction.

Materials:
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Nonan-1-ol-d20

Carbon tetrabromide (CBr₄)

Triphenylphosphine (PPh₃)

Anhydrous dichloromethane (CH₂Cl₂)

Procedure:

To a solution of Nonan-1-ol-d20 and carbon tetrabromide in anhydrous dichloromethane,

triphenylphosphine is added portion-wise at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford 1-
Bromononane-d19.

Visualizations
The following diagrams illustrate the logical workflow of the proposed synthesis for 1-
Bromononane-d19.

Caption: Synthetic workflow for 1-Bromononane-d19.

Caption: Logical relationship of synthetic steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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